Cas no 141581-91-1 (Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester)

Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester structure
141581-91-1 structure
Product Name:Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester
CAS No:141581-91-1
MF:C15H15N3O3
MW:285.297903299332
CID:151790
PubChem ID:3072309
Update Time:2025-04-19

Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester
    • ethyl 2-(4-oxo-1-phenyl-6H-pyrrolo[3,4-c]pyrazol-5-yl)acetate
    • 141581-91-1
    • Ethyl 4,6-dihydro-4-oxo-1-phenylpyrrolo(3,4-c)pyrazole-5(1H)-acetate
    • DTXSID80161764
    • 2-Ethoxycarbonylmethyl-3-oxo-6-phenyl-1,2-dihydro-3H-pyrrolo(3,4-c)pyrazole
    • Pyrrolo(3,4-c)pyrazole-5(1H)-acetic acid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester
    • Inchi: 1S/C15H15N3O3/c1-2-21-14(19)10-17-9-13-12(15(17)20)8-16-18(13)11-6-4-3-5-7-11/h3-8H,2,9-10H2,1H3
    • InChI Key: ZWNZUUSDRKTIRY-UHFFFAOYSA-N
    • SMILES: O=C1C2C=NN(C3C=CC=CC=3)C=2CN1CC(=O)OCC

Computed Properties

  • Exact Mass: 285.11145
  • Monoisotopic Mass: 285.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • PSA: 64.43
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